Cas no 2679801-75-1 (rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid
• CAS No: 2679801-75-1
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5642770
• PubChem ID: 165918799
• Update Time: 2025-07-02

rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-methyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopropane-1-carboxylic acid
• 2679801-75-1
• EN300-28272223
• rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H13NO4/c1-3-4-14-8(13)10-9(7(11)12)5-6(9)2/h3,6H,1,4-5H2,2H3,(H,10,13)(H,11,12)/t6-,9-/m1/s1
• InChI Key： UNRXESWFTJNCPW-HZGVNTEJSA-N
• SMILES： OC([C@]1(C[C@H]1C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic Acid (CAS No. 2679801-75-1)

Rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid, with the CAS number 2679801-75-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its cyclopropane ring and functionalized side chains, which contribute to its unique chemical and biological properties. The presence of a chiral center at the 1R,2R configuration makes this molecule of particular interest for the development of enantioselective drugs and chiral catalysts.

The structural motif of rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid incorporates several key functional groups that are highly relevant to modern drug design. The cyclopropane ring is known for its strained three-membered structure, which can enhance the bioactivity of molecules by facilitating conformational flexibility and improving metabolic stability. Additionally, the ester group at the prop-2-enyl position introduces a hydrophobic moiety that can interact favorably with lipid membranes, potentially improving oral bioavailability. The amino group further extends the compound's versatility, allowing for further derivatization and conjugation with other bioactive molecules.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from cyclopropane-containing scaffolds. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The chiral nature of rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid makes it an excellent candidate for studying enantioselective pharmacology. Studies have demonstrated that enantiomerically pure forms of this compound can exhibit distinct pharmacokinetic profiles and biological activities compared to their racemic counterparts.

The synthesis of rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted reactions, are often employed to achieve high enantiomeric purity. The use of transition metal catalysts has been particularly effective in facilitating these transformations while maintaining regioselectivity and minimizing side reactions.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases play crucial roles in various biological processes, including signal transduction and pathogen replication. By targeting specific proteases with highly selective inhibitors like rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid, researchers aim to modulate these processes for therapeutic benefit. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain proteases, making them attractive candidates for further development.

The pharmaceutical industry has increasingly recognized the importance of chirality in drug design due to its impact on pharmacological activity and safety. Racemic mixtures can often lead to variable biological responses, necessitating the development of enantiomerically pure drugs. Rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid exemplifies how careful consideration of stereochemistry can lead to more effective and safer therapeutic agents.

Recent advancements in computational chemistry have also contributed to the understanding of how structural features influence biological activity. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential binding sites for rac-(1R,2R)-2-methyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclopropane-1-carboxylic acid within target proteins. These insights have guided the design of novel analogs with enhanced potency and selectivity.

The role of natural products as inspiration for drug discovery cannot be overstated. Many biologically active compounds exhibit complex stereocenters that mirror those found in natural products. By synthesizing analogs inspired by these natural scaffolds, researchers can leverage evolutionary optimization while introducing new functional groups tailored for improved pharmacological properties.

The future prospects for rac-(1R,2R)-2-methyl-1-{(prop-2-enyl-oxy)carbonylamino}cyclopropane-l-carboxylic acid are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are essential for translating these findings into clinical reality.